Cas no 2382858-61-7 (rac-(4aR,8aR)-octahydropyrano[3,4-b]morpholine-2-carboxylic acid)

• Product Name: rac-(4aR,8aR)-octahydropyrano[3,4-b]morpholine-2-carboxylic acid
• CAS No: 2382858-61-7
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 6130486
• PubChem ID: 155820302
• Update Time: 2025-05-19

rac-(4aR,8aR)-octahydropyrano[3,4-b]morpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2382858-61-7
• EN300-729515
• rac-(4aR,8aR)-octahydropyrano[3,4-b]morpholine-2-carboxylic acid

• Inchi： 1S/C8H13NO4/c10-8(11)6-3-13-7-4-12-2-1-5(7)9-6/h5-7,9H,1-4H2,(H,10,11)/t5-,6?,7+/m0/s1
• InChI Key： WVVYHPNRMIJJEV-REJBHVJUSA-N
• SMILES： O1CC(C(=O)O)N[C@H]2CCOC[C@@H]12

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 67.8Ų

Additional information on rac-(4aR,8aR)-octahydropyrano[3,4-b]morpholine-2-carboxylic acid

Recent Advances in the Study of rac-(4aR,8aR)-octahydropyrano[3,4-b]morpholine-2-carboxylic acid (CAS: 2382858-61-7)

The compound rac-(4aR,8aR)-octahydropyrano[3,4-b]morpholine-2-carboxylic acid (CAS: 2382858-61-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on the stereospecific synthesis of rac-(4aR,8aR)-octahydropyrano[3,4-b]morpholine-2-carboxylic acid, highlighting its potential as a key intermediate in the development of novel pharmaceuticals. The compound's rigid bicyclic structure and functional groups make it an attractive scaffold for the design of enzyme inhibitors and receptor modulators. Advanced synthetic methodologies, including asymmetric catalysis and enzymatic resolution, have been employed to achieve high enantiomeric purity, which is critical for its biological activity.

In vitro and in vivo studies have demonstrated that rac-(4aR,8aR)-octahydropyrano[3,4-b]morpholine-2-carboxylic acid exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on specific proteases and kinases involved in inflammatory and oncogenic pathways. These findings suggest its potential utility in the treatment of diseases such as cancer, autoimmune disorders, and neurodegenerative conditions. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacokinetic properties.

The compound's stability and bioavailability have also been subjects of recent investigations. Researchers have explored various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to enhance its therapeutic efficacy. Preliminary results indicate that these modifications can significantly improve its solubility and tissue penetration, thereby increasing its potential for clinical translation.

In conclusion, rac-(4aR,8aR)-octahydropyrano[3,4-b]morpholine-2-carboxylic acid represents a promising candidate for further drug development. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for both academic research and pharmaceutical applications. Future studies should focus on optimizing its synthetic routes, expanding its therapeutic scope, and advancing it through preclinical and clinical trials.